Cas no 1171585-49-1 (2-2-(2-chlorophenyl)acetamido-N-methylthiophene-3-carboxamide)

• Product Name: 2-2-(2-chlorophenyl)acetamido-N-methylthiophene-3-carboxamide
• CAS No: 1171585-49-1
• MF: C₁₄H₁₃ClN₂O₂S
• MW: 308.783221006393
• CID: 6348965
• PubChem ID: 44007023
• Update Time: 2025-10-31

2-2-(2-chlorophenyl)acetamido-N-methylthiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-2-(2-chlorophenyl)acetamido-N-methylthiophene-3-carboxamide
• F1358-1030
• AKOS024605486
• 2-(2-(2-chlorophenyl)acetamido)-N-methylthiophene-3-carboxamide
• 2-[[2-(2-chlorophenyl)acetyl]amino]-N-methylthiophene-3-carboxamide
• SR-01000908618-1
• 1171585-49-1
• 2-[2-(2-chlorophenyl)acetamido]-N-methylthiophene-3-carboxamide
• SR-01000908618

• Inchi： 1S/C14H13ClN2O2S/c1-16-13(19)10-6-7-20-14(10)17-12(18)8-9-4-2-3-5-11(9)15/h2-7H,8H2,1H3,(H,16,19)(H,17,18)
• InChI Key： NWKCNRCSNJMSBZ-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CC(NC1=C(C(NC)=O)C=CS1)=O

Computed Properties

• Exact Mass: 308.0386265g/mol
• Monoisotopic Mass: 308.0386265g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 86.4Ų

Additional information on 2-2-(2-chlorophenyl)acetamido-N-methylthiophene-3-carboxamide

Comprehensive Overview of 2-(2-(2-Chlorophenyl)acetamido)-N-methylthiophene-3-carboxamide (CAS No. 1171585-49-1)

2-(2-(2-Chlorophenyl)acetamido)-N-methylthiophene-3-carboxamide (CAS No. 1171585-49-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, often referred to by its systematic name, features a unique molecular structure combining a thiophene ring, a chlorophenyl group, and an acetamido moiety. Its distinct architecture makes it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of novel therapeutic agents.

The growing interest in 2-(2-(2-Chlorophenyl)acetamido)-N-methylthiophene-3-carboxamide is driven by its potential applications in drug discovery. Researchers are exploring its role as a kinase inhibitor or receptor modulator, given its structural similarity to other pharmacologically active compounds. Recent studies have highlighted its relevance in targeting inflammatory pathways and metabolic disorders, aligning with current trends in precision medicine and personalized therapeutics.

From a synthetic chemistry perspective, the compound's chlorophenyl and thiophene components contribute to its versatility. These functional groups are frequently employed in medicinal chemistry due to their ability to enhance binding affinity and metabolic stability. The presence of the N-methylcarboxamide group further augments its potential as a drug-like molecule, meeting key criteria such as Lipinski's Rule of Five.

In the context of green chemistry and sustainable synthesis, 2-(2-(2-Chlorophenyl)acetamido)-N-methylthiophene-3-carboxamide has been a subject of optimization efforts. Researchers are investigating eco-friendly catalytic methods to produce this compound with higher yields and reduced environmental impact. This aligns with the broader industry shift toward green solvents and atom-efficient reactions, addressing concerns about chemical waste and energy consumption.

The compound's spectroscopic properties (e.g., NMR, IR, and mass spectrometry data) have been well-documented, facilitating its identification and purity assessment. Analytical techniques like HPLC and LC-MS are commonly employed to ensure quality control, particularly in pharmaceutical applications where impurity profiles are critical. These methodologies are frequently searched by professionals seeking analytical validation protocols for similar compounds.

Beyond its pharmaceutical potential, CAS No. 1171585-49-1 has also been explored in material science. Its conjugated system and aromaticity make it a candidate for organic electronic materials, such as OLEDs or conductive polymers. This dual applicability in life sciences and advanced materials underscores its interdisciplinary significance.

Frequently asked questions about this compound include its solubility profile, stability under various conditions, and scalable synthesis routes. These topics reflect the practical challenges faced by chemists and formulators working with this molecule. Addressing these queries, recent publications have proposed optimized storage conditions (e.g., inert atmospheres) and solvent systems (e.g., DMSO/water mixtures) to enhance its utility in downstream applications.

In summary, 2-(2-(2-Chlorophenyl)acetamido)-N-methylthiophene-3-carboxamide represents a compelling case study in modern chemical research. Its multifaceted applications—from drug development to functional materials—coupled with ongoing methodological advancements, position it as a compound of enduring relevance. As research continues to uncover new dimensions of its utility, this molecule is poised to remain a focus of innovation in both academic and industrial settings.